Cas no 896161-10-7 (Acetamide,N-(5-amino-3-chloro-2-pyridinyl)-)
896161-10-7 structure
Product Name:Acetamide,N-(5-amino-3-chloro-2-pyridinyl)-
CAS No:896161-10-7
MF:C7H8ClN3O
MW:185.610919952393
CID:714892
PubChem ID:45119278
Update Time:2025-04-19
Acetamide,N-(5-amino-3-chloro-2-pyridinyl)- Chemical and Physical Properties
Names and Identifiers
-
- Acetamide,N-(5-amino-3-chloro-2-pyridinyl)-
- 896161-10-7
- DTXSID301273198
- SCHEMBL3934451
- N-(5-Amino-3-chloro-2-pyridinyl)acetamide
- ACETAMIDE,N-(5-AMINO-3-CHLORO-PYRIDIN-2-YL)-
-
- Inchi: 1S/C7H8ClN3O/c1-4(12)11-7-6(8)2-5(9)3-10-7/h2-3H,9H2,1H3,(H,10,11,12)
- InChI Key: LVRGHWLWFICJNJ-UHFFFAOYSA-N
- SMILES: ClC1=CC(=CN=C1NC(C)=O)N
Computed Properties
- Exact Mass: 185.036
- Monoisotopic Mass: 185.036
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 12
- Rotatable Bond Count: 1
- Complexity: 176
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 68A^2
- XLogP3: 0.3
Acetamide,N-(5-amino-3-chloro-2-pyridinyl)- Related Literature
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Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
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Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
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Mei Zhang,Jingjing Guo,Tingting Liu,Zhanyu He,Majeed Irfan,Zujin Zhao,Zhuo Zeng J. Mater. Chem. C, 2020,8, 14919-14924
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R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
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Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
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